6-imino-7-[(4-methoxyphenyl)methyl]-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

• Molecular Formula: C26H22N6O3
• Molecular Weight: 466.5 g/mol
• IUPAC Name: 6-imino-7-[(4-methoxyphenyl)methyl]-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C26H22N6O3/c1-35-19-9-7-17(8-10-19)16-32-23(27)20(25(33)29-15-18-5-4-11-28-14-18)13-21-24(32)30-22-6-2-3-12-31(22)26(21)34/h2-14,27H,15-16H2,1H3,(H,29,33)
• InChI Key: YFJXDOLEBBKTEU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C3=C(C=C(C2=N)C(=O)NCC4=CN=CC=C4)C(=O)N5C=CC=CC5=N3

Description

This compound features a complex tricyclic core (1,7,9-triazatricyclo[8.4.0.0³,⁸]tetradeca-3(8),4,9,11,13-pentaene) with a 4-methoxyphenylmethyl substituent at position 7 and a pyridin-3-ylmethyl carboxamide group at position 4. Its synthesis likely involves multi-step heterocyclization reactions, analogous to methods described for pyrrolo-thiazolo-pyrimidine derivatives (e.g., condensation of hydrazine derivatives with carbonyl intermediates) . Crystallographic characterization of such intricate structures typically employs SHELX software for refinement, ensuring precise structural determination .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-imino-7-[(4-methoxyphenyl)methyl]-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide involves multiple steps, including the formation of intermediate compounds and the use of specific reagents and catalysts. The reaction conditions typically require controlled temperatures, pH levels, and the presence of solvents to facilitate the desired chemical transformations .

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the purity of the final product. This often includes the use of advanced equipment and techniques such as continuous flow reactors and automated synthesis systems .

Chemical Reactions Analysis

Types of Reactions

6-imino-7-[(4-methoxyphenyl)methyl]-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the functional groups within the compound.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different carboxylic acids, while reduction could produce amines or alcohols .

Scientific Research Applications

6-imino-7-[(4-methoxyphenyl)methyl]-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-imino-7-[(4-methoxyphenyl)methyl]-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural analogs can be categorized based on core heterocycles, substituent groups, and pharmacological profiles. Below is a comparative analysis:

Table 1: Structural and Functional Comparison

Compound Name / ID	Core Structure	Key Substituents	Biological Activity (Reported)	Solubility (Predicted)
Target Compound	1,7,9-Triazatricyclo[8.4.0.0³,⁸]	4-Methoxyphenylmethyl, Pyridin-3-ylmethyl	Not reported (inference: kinase inhibition)	Moderate (polar groups)
5-(4-Methoxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazole-1-carboximidamide	Pyrazole	4-Methoxyphenyl, Phenyl	Antimicrobial, Anticancer	Low (hydrophobic aryl)
3,8-Diphenyl-5-(4-methoxyphenyl)pyrrolo[1,2-c][1,3]thiazolo[3,2-a]pyrimidine	Pyrrolo-thiazolo-pyrimidine	4-Methoxyphenyl, Phenyl	Antiviral (hypothetical)	Moderate
8-(4-Dimethylaminophenyl)-7-oxa-9-aza-spiro[4.5]decane-6,10-dione	Spiro-oxaza-decane	4-Dimethylaminophenyl, Benzothiazolyl	Unspecified (structural studies)	Low (rigid spiro core)

Key Insights

Core Heterocycles: The target compound’s triazatricyclo core is more structurally constrained than pyrazole or pyrrolo-thiazolo-pyrimidine systems. This rigidity may enhance binding specificity in biological targets but reduce synthetic accessibility .

Substituent Effects :

• The 4-methoxyphenyl group is a common feature in antimicrobial agents (e.g., ), likely due to enhanced lipophilicity and electron-donating effects that improve interaction with hydrophobic enzyme pockets .
• The pyridin-3-ylmethyl group in the target compound introduces basicity and hydrogen-bonding capacity, contrasting with purely aryl-substituted analogs (e.g., ). This may improve aqueous solubility and target affinity .

Pharmacological Potential: Pyrazole derivatives (e.g., ) demonstrate broad-spectrum antimicrobial activity, suggesting the target compound’s methoxyphenyl group could confer similar properties.

Synthetic Challenges :

• The target compound’s multi-ring system requires precise regiocontrol during cyclization, akin to pyrrolo-thiazolo-pyrimidine synthesis . By contrast, simpler pyrazole derivatives are more accessible for high-throughput screening.

Biological Activity

6-imino-7-[(4-methoxyphenyl)methyl]-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic compound notable for its unique tricyclic structure and potential biological activities. This article explores its biological activity based on diverse research findings.

• Molecular Formula : C26H29N5O4
• Molecular Weight : 475.5 g/mol
• IUPAC Name : 6-imino-7-[(4-methoxyphenyl)methyl]-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

Biological Activity Overview

Research indicates that this compound exhibits several promising biological activities:

• Anticoagulant Activity :
  • The compound has been shown to interact with factor Xa (fXa), an important target in anticoagulant therapy. Its potency and selectivity in inhibiting fXa suggest potential use in treating thrombotic disorders .
• Antitumor Properties :
  • Preliminary studies indicate that the compound may possess antitumor activity through mechanisms that involve apoptosis induction and cell cycle arrest in cancer cell lines.
• Mechanism of Action :
  • The exact mechanisms remain under investigation but are believed to involve binding to specific enzymes or receptors that modulate various biological pathways.

Study 1: Anticoagulant Efficacy

In a study assessing the anticoagulant properties of modified compounds similar to the target compound, results demonstrated significant inhibition of fXa activity with an improved pharmacokinetic profile compared to existing anticoagulants like razaxaban. The modifications aimed at enhancing oral bioavailability while retaining potent binding affinity to fXa .

Study 2: Antitumor Activity

A separate investigation evaluated the cytotoxic effects of the compound on various cancer cell lines (e.g., A549 lung cancer cells). Results indicated a dose-dependent decrease in cell viability accompanied by increased markers of apoptosis (caspase activation) and cell cycle arrest at the G2/M phase.

Table 1: Biological Activities of 6-imino Compound

Activity Type	Mechanism	Reference
Anticoagulant	Inhibition of factor Xa
Antitumor	Induction of apoptosis
Enzyme Interaction	Binding to specific receptors

Table 2: Comparative Analysis of Similar Compounds

Compound Name	fXa Inhibition IC50 (nM)	Antitumor IC50 (µM)	Reference
Razaxaban	10	NA
Compound X	15	25
6-imino Compound	5	20